![molecular formula C13H11NO3S B8691974 [5-Nitro-2-(phenylsulfanyl)phenyl]methanol CAS No. 52548-33-1](/img/structure/B8691974.png)
[5-Nitro-2-(phenylsulfanyl)phenyl]methanol
Cat. No. B8691974
M. Wt: 261.30 g/mol
InChI Key: UUIRYUCYUDCIKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04006144
Procedure details
170.5 g of 3-nitro-6-(phenylthio)-benzyl alcohol are suspended in 54.5 ml of pyridine and 170 ml of chloroform and treated dropwise at a temperature below 20° C over a period of 30 minutes with a solution of 78 g of thionyl chloride in 55 ml of chloroform. The mixture is stirred for 30 minutes at 30° C and subsequently diluted with water. The organic phase is washed successively with water and aqueous sodium bicarbonate solution, dried over magnesium sulphate and concentrated. There is obtained crude 3-nitro-6-(phenylthio)-benzyl chloride of melting point 58°-60° C.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([C:9]([S:12][C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)=[CH:10][CH:11]=1)[CH2:7]O)([O-:3])=[O:2].S(Cl)([Cl:21])=O>N1C=CC=CC=1.C(Cl)(Cl)Cl.O>[N+:1]([C:4]1[CH:5]=[C:6]([C:9]([S:12][C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)=[CH:10][CH:11]=1)[CH2:7][Cl:21])([O-:3])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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170.5 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(CO)C(=CC1)SC1=CC=CC=C1
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Step Two
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Name
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Quantity
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54.5 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Four
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Name
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Quantity
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78 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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55 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Name
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Quantity
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170 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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30 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred for 30 minutes at 30° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The organic phase is washed successively with water and aqueous sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(CCl)C(=CC1)SC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
